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Abstract
This technical guide provides an in-depth exploration of N-Cyclohexyl-3-aminopropanesulfonic

acid (CAPS), a versatile zwitterionic buffer crucial for a multitude of applications in biochemical

and molecular biology research. With a focus on practical utility for researchers, scientists, and

drug development professionals, this document elucidates the core physicochemical properties

of CAPS, its mechanism of action as a buffering agent, and its principal applications. Detailed,

field-proven protocols for the preparation and use of CAPS buffer in Western blotting and

protein sequencing are provided, underscored by an emphasis on scientific integrity and

experimental reproducibility. This guide aims to be an authoritative resource, bridging

theoretical knowledge with practical application to empower researchers in their experimental

design and execution.

Introduction: The Critical Role of Buffering in
Biological Systems
Precise pH control is a cornerstone of successful biochemical experimentation. Biological

molecules, particularly proteins and nucleic acids, possess ionizable groups, and their structure

and function are exquisitely sensitive to fluctuations in hydrogen ion concentration. The use of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15548132?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffering agents is therefore indispensable for maintaining a stable pH environment, thereby

ensuring the integrity and activity of macromolecules and the validity of experimental outcomes.

N-Cyclohexyl-3-aminopropanesulfonic acid, commonly known as CAPS, has emerged as a

vital tool in the biochemist's arsenal. While not one of the original "Good's buffers," it shares

their desirable characteristics: high water solubility, minimal interference with biological

processes, and a pKa that makes it particularly suitable for maintaining alkaline conditions.[1]

This guide will delve into the specific attributes that make CAPS an optimal choice for a range

of specialized applications.

Physicochemical Properties of N-Cyclohexyl-3-
aminopropanesulfonic Acid
CAPS is a white crystalline powder with the chemical formula C9H19NO3S.[2][3][4] Its

zwitterionic nature, conferred by the presence of both a sulfonic acid group and a secondary

amine, is central to its buffering capacity.[4] A summary of its key quantitative properties is

presented in Table 1.

Table 1: Core Physicochemical Properties of CAPS

Property Value Source(s)

Molecular Weight 221.32 g/mol [1][2][4][5][6][7]

pKa (at 25°C) 10.4 [1][5][8]

Effective Buffering pH Range 9.7 - 11.1 [4][5][6][8]

Appearance White crystalline powder [2][4][9][10]

Solubility in Water ~9 g/100 mL (20°C) [1]

Melting Point >300 °C [1][11]

The high pKa of CAPS is a direct consequence of its molecular structure. The cyclohexyl

group, being electron-donating, increases the basicity of the adjacent amine group, thereby

elevating its pKa. This positions CAPS as an ideal buffer for experimental systems that require

a stable, alkaline pH, a condition where many other common biological buffers are ineffective.
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Below is a diagram illustrating the chemical structure of N-Cyclohexyl-3-aminopropanesulfonic

acid.

Preparation of 1X CAPS Transfer Buffer

Weigh 22.13g CAPS

Dissolve in 800mL dH2O

Adjust pH to 11.0 with NaOH

Adjust volume to 1L with dH2O

10X CAPS Stock Solution

Yields

Dilute 1:10 with dH2O

Add Methanol to 20%

1X Working Transfer Buffer

Final Product
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Click to download full resolution via product page

Caption: Workflow for preparing 1X CAPS transfer buffer from a 10X stock.

Safety and Handling
CAPS may cause skin, eye, and respiratory irritation. [12][13]It is essential to handle this

chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. [12][13][14]In case of contact, rinse the

affected area thoroughly with water. [13][14]For detailed safety information, always consult the

Safety Data Sheet (SDS) provided by the manufacturer. [12][13][14]

Conclusion
N-Cyclohexyl-3-aminopropanesulfonic acid is a high-pKa, zwitterionic buffer that offers

significant advantages for a range of biochemical applications, most notably in Western blotting

and protein sequencing. Its ability to maintain a stable alkaline pH with minimal interference in

biological systems makes it an invaluable tool for researchers. By understanding the

physicochemical principles that govern its function and by adhering to robust, well-reasoned

protocols, scientists can effectively leverage the power of CAPS to achieve reliable and

reproducible experimental results.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [N-Cyclohexyl-3-aminopropanesulfonic Acid (CAPS): A
Comprehensive Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15548132#molecular-weight-of-n-
cyclohexyl-3-aminopropanesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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